Cas no 488846-76-0 (tert-butyl 4-butyl-3-oxopiperazine-1-carboxylate)

• Product Name: tert-butyl 4-butyl-3-oxopiperazine-1-carboxylate
• CAS No: 488846-76-0
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 2119290
• PubChem ID: 57756168
• Update Time: 2025-04-21

tert-butyl 4-butyl-3-oxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-butyl-3-oxopiperazine-1-carboxylate
• DA-42326
• 488846-76-0
• SCHEMBL1583540

• Inchi： 1S/C13H24N2O3/c1-5-6-7-14-8-9-15(10-11(14)16)12(17)18-13(2,3)4/h5-10H2,1-4H3
• InChI Key： SOTKFARTLRHVPH-UHFFFAOYSA-N
• SMILES： O(C(N1CC(N(CCCC)CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.17869263Da
• Monoisotopic Mass: 256.17869263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.9Ų